Cas no 2171425-60-6 (3-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}propanoic acid)

• Product Name: 3-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}propanoic acid
• CAS No: 2171425-60-6
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5995707
• PubChem ID: 165963007
• Update Time: 2025-06-07

3-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}propanoic acid
• 2171425-60-6
• EN300-1493649
• 3-{1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]piperidin-2-yl}propanoic acid

• Inchi： 1S/C27H32N2O5/c1-2-24(26(32)29-16-8-7-9-18(29)14-15-25(30)31)28-27(33)34-17-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-6,10-13,18,23-24H,2,7-9,14-17H2,1H3,(H,28,33)(H,30,31)/t18?,24-/m1/s1
• InChI Key： CUDMFMOUCKELFZ-VCUSLETLSA-N
• SMILES： O=C([C@@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCCC1CCC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}propanoic acid

Introduction to 3-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}propanoic Acid (CAS No. 2171425-60-6)

3-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}propanoic acid, identified by its CAS number 2171425-60-6, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical research and development. This molecule, characterized by its intricate structural framework, combines elements that are highly relevant to modern drug design, particularly in the quest for novel therapeutic agents.

The compound's structure incorporates a piperidine moiety, which is a common pharmacophore in many bioactive molecules. Piperidines are known for their ability to enhance the solubility and bioavailability of drugs, making them invaluable in the development of oral medications. The presence of a fluorenylmethoxycarbonyl group further adds to the complexity and potential functionality of this compound, suggesting applications in protease inhibition and other enzyme-targeted therapies.

In recent years, there has been a surge in research focused on developing molecules that can modulate biological pathways associated with inflammation and immune response. The 3-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}propanoic acid structure presents an intriguing candidate for such investigations. Its unique combination of functional groups may offer a dual-action mechanism, targeting both enzymatic and receptor-mediated pathways.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of protective groups, such as the methoxycarbonyl (Moc) group on the amino acid side chain, is crucial in preventing unwanted side reactions. This synthetic approach aligns with contemporary trends in medicinal chemistry, where multi-step syntheses are employed to create complex molecules with tailored properties.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The piperidine ring is often found in drugs that interact with neurotransmitter systems, suggesting that this compound may have effects on central nervous system function. Preliminary studies have hinted at its potential as an antagonist or partial agonist at various receptors, which could make it useful in conditions ranging from depression to epilepsy.

The role of fluorinated aromatic rings in medicinal chemistry cannot be overstated. The incorporation of a fluorenylmethoxycarbonyl group not only enhances the metabolic stability of the molecule but also improves its binding affinity to biological targets. This has been demonstrated in various drug candidates where fluorine substitution has led to significant improvements in pharmacokinetic profiles.

In addition to its therapeutic potential, 3-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}propanoic acid may also find applications in diagnostic imaging. The large fluorene moiety can be exploited for fluorescence-based assays, allowing researchers to track the compound's distribution within biological systems. This dual functionality—both as a potential therapeutic agent and as a diagnostic tool—makes it a versatile molecule for further exploration.

The development of new drug candidates is often hampered by issues related to solubility and bioavailability. The piperidine ring in this compound helps mitigate these concerns by improving water solubility, which is critical for oral and intravenous administration. Furthermore, the presence of multiple hydrogen bonding sites allows for strong interactions with biological targets, enhancing binding affinity.

Recent advances in computational chemistry have enabled researchers to predict the behavior of complex molecules like 3-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}propanoic acid before they are synthesized. Molecular docking studies have shown that this compound can interact with various enzymes and receptors with high specificity, suggesting multiple potential therapeutic applications. These virtual screening approaches have significantly reduced the time and cost associated with drug discovery.

The synthesis and characterization of this compound have also highlighted the importance of collaborative efforts between synthetic chemists and biologists. Understanding the biological activity requires not only a well-defined chemical structure but also insights into how the molecule interacts with cellular components. This interdisciplinary approach is essential for translating laboratory discoveries into viable therapeutic options.

In conclusion, 3-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}propanoic acid (CAS No. 2171425-60-6) represents a promising candidate for further pharmaceutical development. Its unique structural features and potential applications in treating neurological disorders make it an attractive target for future research. As our understanding of biological pathways continues to evolve, compounds like this one will play a crucial role in developing innovative treatments for complex diseases.